Cas no 1864072-89-8 (Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride)

• Product Name: Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride
• CAS No: 1864072-89-8
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 5711889
• PubChem ID: 72716442
• Update Time: 2025-10-19

Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-0429
• AKOS026746811
• 1864072-89-8
• methyl 3-pyrrolidin-3-ylsulfanylpropanoate;hydrochloride
• methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride
• EN300-241568
• methyl3-(pyrrolidin-3-ylsulfanyl)propanoatehydrochloride
• Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride

• Inchi： 1S/C8H15NO2S.ClH/c1-11-8(10)3-5-12-7-2-4-9-6-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： LGCKVOVLEQFFDV-UHFFFAOYSA-N
• SMILES： Cl.S(CCC(=O)OC)C1CNCC1

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride

Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride: A Comprehensive Overview

Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride, with the CAS number 1864072-89-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidin-3-ylsulfanyl moiety, a key feature of this molecule, contributes to its distinct chemical behavior and biological activity, making it a valuable candidate for further investigation.

The structure of Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride consists of a methyl ester group attached to a propanoate backbone, which is further functionalized with a pyrrolidin-3-ylsulfanyl group. This sulfanyl group is attached to the third carbon atom of the pyrrolidine ring, imparting specific electronic and steric properties to the molecule. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in research and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as pyrrolidine derivatives, due to their wide range of biological activities. Pyrrolidine-based compounds have been shown to exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The presence of the pyrrolidin-3-ylsulfanyl group in Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride suggests potential interactions with biological targets that could lead to innovative therapeutic strategies.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The unique combination of functional groups in Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride allows for modifications that can fine-tune its biological activity. Researchers have been exploring derivatives of this compound to identify more potent and selective agents for therapeutic use. The hydrochloride salt form provides a stable and manageable form of the compound, facilitating its use in both preclinical and clinical studies.

The synthesis of Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrrolidin-3-ylsulfanyl group typically involves nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. These synthetic routes have been refined over time to improve efficiency and minimize byproduct formation. The final step in the synthesis often involves conversion to the hydrochloride salt to enhance stability and solubility.

The pharmacological profile of Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride has been studied in various preclinical models. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, research has indicated potential interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, the pyrrolidin-3-ylsulfanyl group may contribute to interactions with specific protein targets, leading to novel mechanisms of action.

In vitro studies have also explored the cytotoxic effects of Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride on various cell lines. These studies have provided insights into its potential applications in oncology research. The compound has shown promise in inhibiting the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Further research is needed to fully elucidate these mechanisms and assess the therapeutic potential of this compound.

The development of new drugs often involves rigorous testing to evaluate their safety and efficacy before they can be used in clinical settings. Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride is currently undergoing preclinical evaluations to determine its pharmacokinetic properties, toxicity profile, and optimal dosing regimens. These studies are crucial for identifying any potential adverse effects and ensuring that the compound is safe for human use. If successful, this compound could move into clinical trials for various therapeutic indications.

The impact of computational chemistry on drug discovery has significantly accelerated the process of identifying promising candidates like Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride. Advanced computational methods allow researchers to predict binding affinities, optimize molecular structures, and simulate biological interactions with high accuracy. These tools have been instrumental in guiding synthetic strategies and prioritizing compounds for further investigation.

The future prospects for Methyl 3-(pyrrolidin-3-ylsulfanyl)propanoate hydrochloride are promising given its unique structural features and potential biological activities. Ongoing research aims to expand its applications across multiple therapeutic areas by developing novel derivatives with enhanced properties. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are essential for translating these findings into tangible therapeutic benefits.